N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine, also known as BANA, is a peptide that has been synthesized and studied for its potential applications in scientific research. BANA is a derivative of beta-alanine, an amino acid that is naturally found in the human body. BANA has been shown to have a variety of biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine is not fully understood, but it is believed to involve the modulation of ion channels and the inhibition of enzymes involved in cell proliferation. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to modulate the activity of voltage-gated potassium channels, which are important for neuronal signaling. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has also been shown to inhibit the activity of enzymes such as dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has a variety of biochemical and physiological effects, including the modulation of ion channels, the inhibition of enzymes involved in cell proliferation, and the modulation of inflammatory pathways. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to modulate the activity of voltage-gated potassium channels, which are important for neuronal signaling. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has also been shown to inhibit the activity of enzymes such as DPP-4, which is involved in the regulation of glucose metabolism. In addition, N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for autoimmune diseases.
Advantages and Limitations for Lab Experiments
N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has several advantages for lab experiments, including its stability and ease of synthesis. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine is a stable compound that can be easily synthesized using standard peptide synthesis techniques. However, N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine also has some limitations for lab experiments, including its relatively high cost and limited availability.
Future Directions
There are several potential future directions for research on N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine. One area of interest is the development of N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine as a therapeutic agent for autoimmune diseases. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of diseases such as rheumatoid arthritis and multiple sclerosis. Another area of interest is the development of N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine as a chemotherapeutic agent for cancer. N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to inhibit the growth of cancer cells, making it a potential candidate for the treatment of various types of cancer. Finally, further research is needed to fully understand the mechanism of action of N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine and its potential applications in other scientific fields.
Synthesis Methods
N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase peptide synthesis. One commonly used method involves coupling benzoyl chloride with 1-naphthylamine to form a benzoylamino-1-naphthyl compound. This compound is then coupled with beta-alanine using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine.
Scientific Research Applications
N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been studied for its potential applications in a variety of scientific fields, including neuroscience, immunology, and cancer research. In neuroscience, N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to modulate the activity of ion channels, which are important for neuronal signaling. In immunology, N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for autoimmune diseases. In cancer research, N-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-beta-alanine has been shown to inhibit the growth of cancer cells, making it a potential chemotherapeutic agent.
properties
IUPAC Name |
3-[[(E)-2-benzamido-3-naphthalen-1-ylprop-2-enoyl]amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c26-21(27)13-14-24-23(29)20(25-22(28)17-8-2-1-3-9-17)15-18-11-6-10-16-7-4-5-12-19(16)18/h1-12,15H,13-14H2,(H,24,29)(H,25,28)(H,26,27)/b20-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDPLRKWXZJYOSS-HMMYKYKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC3=CC=CC=C32)C(=O)NCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC3=CC=CC=C32)/C(=O)NCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.